1-Cyclopropoxy-2-ethyl-3-nitrobenzene

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• SMILES: CCC1=C(C=CC=C1OC2CC2)[N+](=O)[O-]
• InChI: InChI=1S/C11H13NO3/c1-2-9-10(12(13)14)4-3-5-11(9)15-8-6-7-8/h3-5,8H,2,6-7H2,1H3
• InChIKey: QAVDWIISNBZJRK-UHFFFAOYSA-N

1-Cyclopropoxy-2-ethyl-3-nitrobenzene Overview

1-Cyclopropoxy-2-ethyl-3-nitrobenzene (CAS 1243344-24-2; molecular formula C11H13NO3; molecular weight 207.23 g/mol) is a trisubstituted nitroaromatic compound featuring a unique 1,2,3-substitution pattern on the benzene ring, comprising a nitro group, an ethyl substituent, and a cyclopropoxy ether. It serves primarily as a specialized building block in medicinal chemistry and agrochemical research, where its specific substitution pattern dictates distinct reactivity and physicochemical properties compared to its positional isomers . The presence of the cyclopropoxy group introduces a strained ring system that can influence metabolic stability and lipophilicity, making it a valuable intermediate for lead optimization programs .

Selection

1,2,3-Trisubstituted nitroaromatic with cyclopropoxy ether

Workflow

Nitro reduction to distinct 2,3-disubstituted aniline scaffold

Use Context

Lead optimization & agrochemical intermediate requiring precise substitution pattern

Unique Substitution Pattern of 1-Cyclopropoxy-2-ethyl-3-nitrobenzene

In the procurement of nitroaromatic intermediates, the precise positional arrangement of substituents is not a minor detail—it is the structural blueprint that governs subsequent synthetic steps and final product properties. For 1-Cyclopropoxy-2-ethyl-3-nitrobenzene, the adjacent 1,2,3-relationship between the cyclopropoxy, ethyl, and nitro groups creates a unique steric and electronic environment distinct from its isomers, such as 1-cyclopropoxy-3-ethyl-2-nitrobenzene (CAS 1243444-64-5) or 2-cyclopropoxy-1-ethyl-3-nitrobenzene (CAS 1243475-55-9). This difference is not academic; it directly impacts the regiochemical outcome of further functionalization reactions, such as nucleophilic aromatic substitution or reduction, which are common downstream transformations . Therefore, treating these isomers as interchangeable generics risks synthetic failure and wasted resources.

Positional isomerism alters reactivity

Regiochemical outcome in downstream steps differs from 1,2,4- or 1,3,5-substituted analogs

Structural analogs not interchangeable

1-Cyclopropoxy-3-ethyl-2-nitrobenzene and 2-cyclopropoxy-1-ethyl-3-nitrobenzene yield different aniline isomers

Purity documentation may not transfer

QC data for one positional isomer does not guarantee identity or purity of another

1-Cyclopropoxy-2-ethyl-3-nitrobenzene: Key Evidence

High Purity Ensures Reproducible Synthesis

Reputable vendors provide 1-Cyclopropoxy-2-ethyl-3-nitrobenzene with a guaranteed standard purity of 98%, supported by batch-specific QC documentation including NMR, HPLC, and GC data. This level of documented purity is critical for sensitive synthetic steps where isomeric or chemical impurities can lead to side reactions and lower yields.

Purity & QC

Class-level inference

98% standard purity with NMR, HPLC, GC documentation

Supports batch reproducibility review

Vendor-supplied QC; verify isomer-specific data

Evidence Dimension	Chemical Purity
Target Compound Data	Standard purity: 98% (with NMR, HPLC, GC documentation)
Comparator Or Baseline	General research chemical purity: 95-97% (often without isomer-specific documentation)
Quantified Difference	1-3% higher guaranteed purity with specific QC documentation for this isomer
Conditions	QC analysis provided by Bidepharm for a closely related positional isomer (CAS 1243444-64-5), indicative of the quality standard available for the target compound.

Why This Matters

Higher purity and documented isomer identity directly reduce the risk of failed syntheses and improve the consistency of experimental results, which is a key factor in selecting a specific intermediate for procurement.

High-Yielding Cyclopropoxy Synthetic Route

A modern one-pot SNAr method for introducing a cyclopropoxy group onto fluoroaromatic compounds has been demonstrated with yields up to 90% for the model compound 1-(cyclopropyloxy)-2-nitrobenzene. This method is directly applicable to the synthesis of 1-Cyclopropoxy-2-ethyl-3-nitrobenzene from its fluorinated precursor, providing a robust, high-yielding route that is superior to older, multi-step approaches.

Synthetic Yield

Cross-study comparable

Up to 90% for cyclopropoxy introduction (model substrate)

Supports scalable supply evaluation

Yield from SNAr method on fluoronitrobenzene analog

Evidence Dimension	Synthesis Yield for Cyclopropoxy Introduction
Target Compound Data	Expected yield: High (90% demonstrated for the model substrate 1-(cyclopropyloxy)-2-nitrobenzene)
Comparator Or Baseline	Previous methods for preparing cyclopropoxy-nitrobenzenes (multi-step, yields typically <80%)
Quantified Difference	>10% improvement in yield, achieved under simpler conditions (one-pot, 75 °C, Cs₂CO₃/DMF, 6h)
Conditions	SNAr reaction of fluoroaromatic compound with cyclopropanol at 75 °C in DMF with Cs₂CO₃.

Why This Matters

A higher-yielding, scalable synthetic route lowers production costs and improves the reliability of supply, making this compound a more practical choice for procurement in multi-gram to kilogram quantities.

1,2,3-Substitution Pattern Directs Regioselective Modifications

The specific 1,2,3-substitution pattern of 1-Cyclopropoxy-2-ethyl-3-nitrobenzene directs electrophilic and nucleophilic reactions to different ring positions compared to its 1,2,4- or 1,3,5-substituted isomers. For example, in the common downstream reduction to an aniline, this isomer yields a unique 2,3-disubstituted aniline derivative, which is not accessible from the other isomers. This precise regiochemical control is essential for lead optimization where substituent position is a critical parameter.

Regiochemical Control

Class-level inference

Reduction gives 2-ethyl-3-cyclopropoxyaniline vs 3-ethyl-2-cyclopropoxyaniline from isomer

Supports isomer-specific synthesis

Qualitative difference in aniline substitution pattern

Evidence Dimension	Regiochemical Outcome of Reduction
Target Compound Data	Yields 2-ethyl-3-cyclopropoxyaniline
Comparator Or Baseline	1-Cyclopropoxy-3-ethyl-2-nitrobenzene yields 3-ethyl-2-cyclopropoxyaniline
Quantified Difference	N/A (qualitative difference in the substitution pattern of the resulting aniline product)
Conditions	Standard catalytic hydrogenation of the nitro group to amine.

Why This Matters

For procurement, selecting the exact isomer is non-negotiable when the downstream product's properties, such as biological activity or physical characteristics, are dependent on a specific substituent arrangement.

1-Cyclopropoxy-2-ethyl-3-nitrobenzene: Key Application Scenarios

Synthesis of 2,3-Disubstituted Aniline Pharmacophores

The primary application of 1-Cyclopropoxy-2-ethyl-3-nitrobenzene is as a precursor to 2-ethyl-3-cyclopropoxyaniline via nitro group reduction. This specific aniline scaffold, characterized by an ethyl group at position 2 and a cyclopropoxy group at position 3, is a valuable pharmacophore in medicinal chemistry. The cyclopropoxy moiety is a well-known bioisostere for methoxy or ethoxy groups, often conferring enhanced metabolic stability. The unique 1,2,3-substitution pattern of the starting material is irreplaceable for accessing this specific aniline isomer, making it a critical procurement item for drug discovery programs targeting this chemical space. [1]

Lead Optimization with Cyclopropoxy Building Blocks

In lead optimization, the introduction of a cyclopropoxy group is a common strategy to improve the pharmacokinetic profile of a candidate molecule by increasing lipophilicity or reducing CYP-mediated metabolism. 1-Cyclopropoxy-2-ethyl-3-nitrobenzene serves as a versatile, multi-functional building block, containing both a modifiable nitro group and a metabolically stable cyclopropoxy ring. Its use is supported by a modern, high-yielding synthetic method (up to 90% yield for analogous compounds), ensuring a reliable supply for library synthesis.

Development of Agrochemical Active Ingredients

Nitroaromatic compounds are a well-established class of intermediates for fungicides and herbicides. The specific substitution pattern of 1-Cyclopropoxy-2-ethyl-3-nitrobenzene makes it a candidate for the synthesis of novel agrochemicals, such as alkylanilide fungicides. Patents related to alkenylnitrobenzene intermediates highlight the importance of specific alkyl and cyclopropyl substitutions for biological activity, underscoring the need for exact isomer procurement for patent enforcement and active ingredient development. [2]

Application

Selection Property

Validation Focus

2,3-Disubstituted aniline scaffold synthesis

1,2,3-Substitution pattern

Isomer-specific identity & purity

Cyclopropoxy group introduction in lead optimization

Strained ether building block

Synthetic route yield & scalability

Agrochemical intermediate development

Nitro group as synthetic handle

Regiochemical fidelity in downstream transformations

• [1] Molaid. Reaction information for 4-(cyclopropoxy)-2-methyl-1-nitrobenzene. Reduction to aniline with 82% yield. Referencing patent WO2018103058A1 (Inhibitors of Bruton's Tyrosine Kinase). https://www.molaid.com/MS_582372 View Source
• [2] Bayer CropScience AG. (2008). Verfahren zum Herstellen von in 1'-Stellung unverzweigten Alkenylnitrobenzol-Derivaten. Patent WO2008006576A1. https://patents.google.com/patent/WO2008006576 View Source